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Compound of Interest

Compound Name: 2-Vinylpyridine

Cat. No.: B144079 Get Quote

Essential Safety and Handling Guide for 2-
Vinylpyridine
This document provides immediate safety, operational, and disposal protocols for the handling

of 2-Vinylpyridine in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe and compliant use of this chemical.

WARNING: 2-Vinylpyridine is a flammable liquid and vapor that is toxic in contact with skin,

harmful if swallowed, and causes severe skin burns and eye damage.[1][2] It may also cause

an allergic skin reaction and is toxic to aquatic life with long-lasting effects.[2][3] Always handle

this chemical with extreme caution in a well-ventilated area and with the appropriate personal

protective equipment.

Chemical and Physical Properties
A summary of key quantitative data for 2-Vinylpyridine is provided below.
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Property Value Reference

CAS Number 100-69-6 [1]

Molecular Formula C7 H7 N [1][4]

Appearance
Colorless to dark brown liquid

with a pungent odor
[3][5][6]

Boiling Point 159 °C [3]

Melting Point -50 °C [3][5]

Flash Point ~47 °C / 116 °F [5]

Autoignition Temp. 440 °C / 824 °F [1]

Solubility in Water 2.5 g/100 mL (at 20 °C) [5]

Vapor Density 3.64 (Air = 1.0) [1]

Toxicity (Oral, Rat) LD50: 336 mg/kg [7]

Toxicity (Dermal, Rabbit) LD50: 650 mg/kg [7]

Personal Protective Equipment (PPE) Protocol
The selection and proper use of PPE are critical to mitigating the health risks associated with 2-
Vinylpyridine.

PPE Selection
Eye and Face Protection:

Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US) standards.[7]

A full-face shield (minimum 8 inches) is required to protect against splashes.[7]

Skin Protection:

Gloves: Handle with chemical-resistant gloves inspected prior to use.[7][8] Due to the

severe skin hazards, select gloves with appropriate breakthrough times and thickness.
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Recommended materials include Nitrile rubber, Neoprene, or PVC, but always consult the

manufacturer's specific compatibility data for 2-Vinylpyridine.[4] Use proper glove

removal technique to avoid skin contact.[9]

Body Protection: Wear a chemical-resistant apron, lab coat, or a full chemical protection

suit to prevent skin contact.[6][9] All contaminated clothing should be removed

immediately and washed before reuse.[3][9]

Respiratory Protection:

All handling should occur in a certified chemical fume hood to avoid inhalation of vapors.

[1]

If a fume hood is not available or if exposure limits are exceeded, use a full-face respirator

with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges.[7]

For emergency situations or as the sole means of protection, a full-face supplied-air

respirator is necessary.[7][10]

PPE Donning and Doffing Procedure
Donning (Putting On):

1. Put on a lab coat or chemical suit.

2. Put on safety goggles.

3. Put on a face shield.

4. Wash hands thoroughly.

5. Put on gloves, ensuring they overlap the cuffs of the lab coat.

Doffing (Taking Off):

1. Remove gloves using a technique that avoids touching the outer surface with bare hands.

2. Remove the face shield.

3. Remove the lab coat or suit by rolling it inside-out.
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4. Remove safety goggles.

5. Wash hands thoroughly with soap and water.

Operational Plan: Handling and Storage
Adherence to strict operational protocols is mandatory when working with 2-Vinylpyridine.

Safe Handling Protocol
Preparation: Read and understand the Safety Data Sheet (SDS) before starting work.[3]

Ensure a safety shower and eyewash station are readily accessible.[3]

Ventilation: Conduct all work inside a properly functioning chemical fume hood.[1]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.

[3][5] Use only non-sparking tools and take precautionary measures against static discharge.

[3][8]

Transfer: When transferring the liquid, ground and bond the container and receiving

equipment to prevent static electricity buildup.[3]

Hygiene: Do not eat, drink, or smoke in the handling area.[1][3] Wash hands thoroughly after

handling the product, before breaks, and at the end of the workday.[2][7]

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing

and to prevent inhalation of vapors.[2][7]

Storage Protocol
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][8]

Containers that have been opened must be carefully resealed and kept upright.[2][7]

Conditions: Store locked up and in a fireproof area.[6][7][9] The recommended storage

temperature is between 2-10°C, and some suppliers recommend storage at -20°C as the

material is heat-sensitive.[3][11]
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Incompatibilities: Store separately from strong oxidizing agents, strong acids, strong bases,

and food materials.[1][5][6]

Emergency and Disposal Plan
Immediate and correct response to spills and proper disposal are crucial for safety and

environmental protection.

Spill Management Protocol
Evacuate: Immediately evacuate personnel from the spill area.[7]

Isolate and Ventilate: Remove all sources of ignition and ensure adequate ventilation.[7]

Work from an upwind position.[3]

Use PPE: Don the full required PPE, including respiratory protection, before entering the spill

area.[7]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[7]

Absorption: Absorb the spill with an inert, non-combustible material such as sand, earth, or

sawdust.[1][3][9]

Collection: Collect the absorbed material and spilled liquid using non-sparking tools and

place it into a suitable, sealable, and properly labeled container for disposal.[1][9]

Decontamination: Clean the contaminated area and objects thoroughly, observing all

environmental regulations.[3]

Waste Disposal Protocol
Classification: 2-Vinylpyridine and materials contaminated with it are classified as

hazardous waste.[1]

Containers: Dispose of waste in approved, sealed, and clearly labeled containers.[1][8]
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Regulations: All disposal practices must comply with local, regional, and national hazardous

waste regulations.[1] Dispose of the contents and container at an approved waste disposal

plant.[1][4][12]

Contaminated PPE: Used gloves, lab coats, and other contaminated disposable materials

must be collected in a designated hazardous waste container and disposed of according to

regulations.

2-Vinylpyridine Handling Workflow
The following diagram outlines the logical workflow for safely handling 2-Vinylpyridine, from

initial preparation to final disposal.
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Phase 1: Preparation

Phase 2: Execution

Phase 3: Post-Handling

Phase 4: Disposal

Emergency Protocol

Review Safety Data Sheet (SDS)

Conduct Risk Assessment

Select Appropriate PPE

Prepare & Verify Work Area
(Fume Hood, Eyewash, etc.)

Don PPE

Handle 2-Vinylpyridine
(Use Non-Sparking Tools)

Decontaminate Work Area

Spill or Exposure Occurs

 If Emergency

Segregate Hazardous Waste

Doff PPE Correctly
Store Waste in Labeled,

Sealed Containers

Wash Hands Thoroughly
Arrange for Professional

Hazardous Waste Disposal

Evacuate & Alert Others

Follow Spill Management
or First Aid Procedures

Report Incident

Click to download full resolution via product page

Caption: Workflow for safe handling of 2-Vinylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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